![molecular formula C17H23NO B250542 N,N-diallyl-4-tert-butylbenzamide](/img/structure/B250542.png)
N,N-diallyl-4-tert-butylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diallyl-4-tert-butylbenzamide, also known as DAPTA, is a small molecule that has been extensively studied for its potential use in scientific research. DAPTA has a unique chemical structure that allows it to bind specifically to the CD4 receptor, which is found on the surface of certain immune cells. This property has made DAPTA a valuable tool for investigating the mechanisms of immune cell activation and the development of new therapeutic strategies for diseases such as HIV.
Mechanism of Action
N,N-diallyl-4-tert-butylbenzamide binds specifically to the CD4 receptor, which is found on the surface of certain immune cells. This binding prevents the interaction of the CD4 receptor with other molecules, including the HIV envelope protein, which is required for viral entry into host cells. By blocking this interaction, this compound effectively prevents HIV from entering host cells and infecting them.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of viral entry into host cells, the modulation of immune cell activation, and the induction of apoptosis in certain cancer cells. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for a range of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,N-diallyl-4-tert-butylbenzamide is its specificity for the CD4 receptor, which allows for highly targeted experiments. This compound is also relatively easy to synthesize and can be produced in large quantities. However, this compound does have some limitations, including its relatively short half-life and the potential for off-target effects.
Future Directions
There are a number of potential future directions for the use of N,N-diallyl-4-tert-butylbenzamide in scientific research. One area of interest is the development of this compound-based drugs for the treatment of HIV and other viral infections. Another potential application of this compound is in the development of new therapies for inflammatory diseases. Additionally, this compound may have potential as a tool for studying the role of the CD4 receptor in other diseases, such as cancer and autoimmune disorders.
Synthesis Methods
The synthesis of N,N-diallyl-4-tert-butylbenzamide is a multi-step process that involves several chemical reactions. The first step is the preparation of tert-butyl-4-aminobenzoate, which is then reacted with allyl bromide to form N-allyl-tert-butyl-4-aminobenzoate. The final step involves the reaction of N-allyl-tert-butyl-4-aminobenzoate with allylamine to form this compound.
Scientific Research Applications
N,N-diallyl-4-tert-butylbenzamide has been used extensively in scientific research as a tool for studying the CD4 receptor and its role in immune cell activation. One of the most significant applications of this compound has been in the study of HIV, where it has been used to investigate the mechanisms of viral entry into host cells. This compound has also been used in the development of new therapeutic strategies for HIV, including the use of this compound-based drugs to block viral entry into host cells.
Properties
Molecular Formula |
C17H23NO |
---|---|
Molecular Weight |
257.37 g/mol |
IUPAC Name |
4-tert-butyl-N,N-bis(prop-2-enyl)benzamide |
InChI |
InChI=1S/C17H23NO/c1-6-12-18(13-7-2)16(19)14-8-10-15(11-9-14)17(3,4)5/h6-11H,1-2,12-13H2,3-5H3 |
InChI Key |
DSUFIHMUJOQIFO-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)N(CC=C)CC=C |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)N(CC=C)CC=C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.